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Compound of Interest

Compound Name: Antiproliferative agent-61

Cat. No.: B13433868

Get Quote

Technical Support Center: Antiproliferative Agent-61
Welcome to the technical support resource for Antiproliferative agent-61 (AP-61). This guide

is designed for researchers, scientists, and drug development professionals to help

troubleshoot and minimize non-specific binding during experiments. AP-61 is a potent, small

molecule dual-specificity inhibitor of PI3K and mTOR kinases, crucial components of the

PI3K/Akt/mTOR signaling pathway that is frequently dysregulated in cancer.[1][2][3]

Understanding the Mechanism of Action
AP-61 targets the ATP-binding sites of both PI3K and mTOR, inhibiting downstream signaling

cascades involved in cell growth, proliferation, and survival.[1][3] Understanding this pathway is

key to designing effective experiments and interpreting results.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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